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Cat. No.: B1598217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Arachidyl laurate (eicosyl dodecanoate) is a saturated wax ester composed of arachidyl

alcohol and lauric acid. In research and development, it primarily serves as a well-

characterized chemical standard for the analysis of wax esters and other lipids. This technical

guide provides an in-depth overview of the commercial sources for research-grade arachidyl
laurate, details adapted methodologies for its synthesis and purification, and outlines key

analytical techniques for its characterization. All quantitative data is presented in structured

tables for ease of comparison, and experimental workflows are visualized using process

diagrams.

Commercial Sources of Research-Grade Arachidyl
Laurate
High-purity arachidyl laurate is essential for accurate and reproducible research. Several

chemical suppliers offer this compound in research-grade quality, typically with a purity of 99%

or higher. When selecting a supplier, researchers should consider factors such as stated purity,

availability of a Certificate of Analysis (CoA), packaging sizes, and shipping times.

Below is a summary of prominent commercial suppliers of research-grade arachidyl laurate:
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Supplier
Product

Name

CAS

Number

Molecular

Formula

Molecular

Weight
Purity Notes

Sigma-

Aldrich

Arachidyl

dodecanoa

te

36617-18-

2
C32H64O2

480.85

g/mol
≥99%

Often used

as a

reference

standard in

wax ester

analysis.[1]

Larodan
Arachidyl

Laurate

36617-18-

2
C32H64O2

480.85

g/mol
>99%

Provides a

downloada

ble

Material

Safety

Data Sheet

(MSDS).[2]

INDOFINE

Chemical

Company,

Inc.

ARACHID

YL

LAURATE

36617-18-

2
C32H64O2

480.85

g/mol
>99%

Offers the

product for

pharmaceu

tical,

agricultural

, and life

science

industries.

[3]

CD

Biosynsis

Arachidyl

Laurate

36617-18-

2
C32H64O2

480.85

g/mol
>99%

Marketed

for

synthetic

biology

research

and

developme

nt.[4]

American

Custom

Chemicals

ARACHID

YL

36617-18-

2

C32H64O2 480.85

g/mol

95.00% Note the

lower purity

compared

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/price-india/ARACHIDYL-LAURATE.htm
https://www.larodan.com/product/arachidyl-laurate/
https://indofinechemical.com/details.aspx?Sku=45-1220
https://www.biosynsis.com/arachidyl-laurate-item-10031.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Corporatio

n

DODECAN

OATE

to other

suppliers.

MedchemE

xpress

Arachidyl

Laurate

36617-18-

2
C32H64O2

480.85

g/mol

A

biochemica

l assay

reagent.

Alfa

Chemistry

Arachidyl

laurate

36617-18-

2
C32H64O2

480.85

g/mol
99%+

States the

synthesis

process is

skillful with

high yield.

Physicochemical Properties of Arachidyl Laurate
A summary of the key physicochemical properties of arachidyl laurate is provided below.

These properties are crucial for its handling, storage, and application in various experimental

settings.

Property Value Source

CAS Number 36617-18-2

Molecular Formula C32H64O2

Molecular Weight 480.85 g/mol

Appearance Solid

Boiling Point 507°C at 760 mmHg

Flash Point 269.7°C

Density 0.858 g/cm³

Storage Temperature -20°C

Synthesis and Purification of Arachidyl Laurate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1598217?utm_src=pdf-body
https://www.benchchem.com/product/b1598217?utm_src=pdf-body
https://www.benchchem.com/product/b1598217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While commercially available, arachidyl laurate can also be synthesized in the laboratory. The

most common method is the esterification of arachidyl alcohol with lauric acid or its more

reactive derivative, lauroyl chloride. Enzymatic synthesis offers a milder alternative. The

following protocols are adapted from general procedures for wax ester synthesis.

Chemical Synthesis via Esterification
This protocol describes the synthesis of arachidyl laurate from arachidyl alcohol and lauroyl

chloride.

Materials and Reagents:

Arachidyl alcohol

Lauroyl chloride

Pyridine (anhydrous)

Dichloromethane (anhydrous)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate

Silica gel (for column chromatography)

Hexane

Ethyl acetate

Experimental Protocol:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve arachidyl alcohol (1.0 equivalent) in anhydrous dichloromethane. Add anhydrous

pyridine (1.2 equivalents) to the solution and cool to 0°C in an ice bath.
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Acylation: Slowly add lauroyl chloride (1.1 equivalents) dropwise to the stirred solution. Allow

the reaction mixture to warm to room temperature and continue stirring for 12-24 hours.

Reaction Monitoring: Monitor the progress of the reaction by Thin-Layer Chromatography

(TLC) using a hexane/ethyl acetate solvent system. The product, arachidyl laurate, will be

less polar than the starting arachidyl alcohol.

Workup: Upon completion, quench the reaction by the slow addition of a saturated aqueous

solution of sodium bicarbonate. Transfer the mixture to a separatory funnel and extract the

aqueous layer three times with dichloromethane.

Purification: Combine the organic layers and wash with brine. Dry the organic phase over

anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the

crude product.

Chromatography: Purify the crude arachidyl laurate by silica gel column chromatography

using a gradient of hexane and ethyl acetate to yield the pure product.
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Chemical Synthesis Workflow

Purification Workflow

1. Dissolve Arachidyl Alcohol
in Dichloromethane & Pyridine

2. Cool to 0°C

3. Add Lauroyl Chloride

4. Stir at Room Temperature
(12-24h)

5. Monitor by TLC

6. Quench with NaHCO3

Reaction Complete

7. Extract with Dichloromethane

8. Wash with Brine

9. Dry with MgSO4

10. Concentrate

11. Silica Gel Chromatography

Pure Arachidyl Laurate
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Enzymatic Synthesis Workflow

Purification Workflow

1. Combine Arachidyl Alcohol, Lauric Acid,
and Solvent

2. Add Immobilized Lipase
and Molecular Sieves

3. Incubate at 40-60°C
(24-72h)

4. Monitor by TLC/HPLC

5. Filter to Remove Enzyme

Reaction Complete

6. Concentrate Filtrate

7. Silica Gel Chromatography

Pure Arachidyl Laurate
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Sample Preparation

Analytical Workflow

Dissolve Arachidyl Laurate
in appropriate solvent

Filter through 0.45 µm filter
(for HPLC)

Inject into GC-MS or HPLC

For GC-MS

Separation based on
physicochemical properties

Detection by MS or ELSD

Data Analysis:
Identification and Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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